Cas no 1270512-38-3 (1-(3-Bromo-4-fluorophenyl)-2,2,2-trifluoroethan-1-amine)

• Product Name: 1-(3-Bromo-4-fluorophenyl)-2,2,2-trifluoroethan-1-amine
• CAS No: 1270512-38-3
• MF: C₈H₆BrF₄N
• MW: 272.037555217743
• CID: 5950036
• PubChem ID: 77128576
• Update Time: 2025-05-20

1-(3-Bromo-4-fluorophenyl)-2,2,2-trifluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromo-4-fluorophenyl)-2,2,2-trifluoroethan-1-amine
• SCHEMBL15608618
• EN300-1931563
• 1270512-38-3
• KWSHTEBTPBIWPT-UHFFFAOYSA-N
• AKOS017453828
• 1-(3-bromo-4-fluorophenyl)-2,2,2-trifluoroethanamine

• Inchi： 1S/C8H6BrF4N/c9-5-3-4(1-2-6(5)10)7(14)8(11,12)13/h1-3,7H,14H2
• InChI Key： KWSHTEBTPBIWPT-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(C(F)(F)F)N)F

Computed Properties

• Exact Mass: 270.96197g/mol
• Monoisotopic Mass: 270.96197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(3-Bromo-4-fluorophenyl)-2,2,2-trifluoroethan-1-amine

Comprehensive Guide to 1-(3-Bromo-4-fluorophenyl)-2,2,2-trifluoroethan-1-amine (CAS 1270512-38-3): Properties, Applications, and Market Insights

The chemical compound 1-(3-Bromo-4-fluorophenyl)-2,2,2-trifluoroethan-1-amine (CAS 1270512-38-3) is a fluorinated aromatic amine with significant potential in pharmaceutical and agrochemical research. This specialized intermediate has garnered attention due to its unique structural features, including a bromine-fluorine substitution pattern and trifluoroethylamine moiety, which make it valuable for drug discovery and material science applications.

With molecular formula C₈H₆BrF₄N and molecular weight 272.04 g/mol, this compound exhibits interesting physicochemical properties. The presence of both electron-withdrawing fluorine atoms and bromine substituent creates distinctive electronic characteristics that influence its reactivity and potential applications. Researchers particularly value this compound for its role in developing fluorinated bioactive molecules, a growing segment in medicinal chemistry.

The synthesis of 1-(3-Bromo-4-fluorophenyl)-2,2,2-trifluoroethan-1-amine typically involves multi-step organic transformations starting from appropriately substituted benzene derivatives. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the pharmaceutical industry's growing commitment to sustainable practices. The compound's high purity grade (typically >97%) makes it suitable for sensitive applications where impurity profiles are critical.

In pharmaceutical research, this compound serves as a valuable building block for developing potential therapeutic agents. Its structural features are particularly relevant for CNS-targeting drugs, as the trifluoromethyl group can enhance blood-brain barrier penetration. Recent studies have explored its incorporation into molecules targeting neurodegenerative diseases and psychiatric disorders, areas of significant unmet medical need.

The agrochemical industry has shown increasing interest in fluorinated amine derivatives like 1270512-38-3 for developing new crop protection agents. The compound's structural elements may contribute to improved pesticide efficacy and environmental profile, addressing the growing demand for sustainable agricultural solutions. Researchers are investigating its potential in creating novel herbicide leads with enhanced selectivity.

Material science applications of 1-(3-Bromo-4-fluorophenyl)-2,2,2-trifluoroethan-1-amine include its use as a precursor for advanced fluorinated polymers and liquid crystal materials. The compound's ability to influence molecular polarity and thermal stability makes it attractive for developing specialty materials with tailored properties for electronics and optics applications.

From a market perspective, the demand for high-value fluorinated intermediates like CAS 1270512-38-3 continues to grow. Pharmaceutical companies are particularly active in this space, driving innovation in small molecule therapeutics. The compound's commercial availability from specialized chemical suppliers has expanded in recent years, with manufacturers offering custom synthesis and scale-up services to meet diverse research needs.

Quality control for 1-(3-Bromo-4-fluorophenyl)-2,2,2-trifluoroethan-1-amine typically involves rigorous analytical characterization using HPLC, GC-MS, and NMR spectroscopy. These techniques ensure batch-to-batch consistency and verify the compound's structural integrity, which is crucial for research applications. Proper storage conditions (typically 2-8°C under inert atmosphere) help maintain the compound's stability over extended periods.

Recent scientific literature highlights innovative applications of 1270512-38-3 in medicinal chemistry and drug discovery. Several patent applications have emerged describing its incorporation into novel molecular scaffolds with potential therapeutic benefits. The compound's versatility as a chemical intermediate continues to inspire new research directions in both academic and industrial settings.

For researchers working with 1-(3-Bromo-4-fluorophenyl)-2,2,2-trifluoroethan-1-amine, proper handling procedures should always be followed, including the use of appropriate personal protective equipment and engineering controls. While not classified as hazardous under standard regulations, prudent laboratory practices are essential when working with any chemical substance.

The future outlook for CAS 1270512-38-3 appears promising, with potential applications expanding into emerging areas like PET radiopharmaceuticals and fluorescent probes. As synthetic methodologies advance and the understanding of fluorine effects in molecular design deepens, this compound is likely to play an increasingly important role in cutting-edge chemical research and development.